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Compound of Interest

Compound Name: D-Fructose-4,5,6-13C3

Cat. No.: B1161157 Get Quote

This guide provides a comprehensive, step-by-step protocol for the safe and compliant

disposal of D-Fructose-4,5,6-13C3. As a trusted partner in your research, we aim to provide

value beyond the product itself, ensuring you have the critical information needed for laboratory

safety and operational excellence. This document is designed for researchers, scientists, and

drug development professionals who utilize isotopically labeled compounds in their work.

Core Principle: Stable vs. Radioactive Isotopes
The single most important factor governing the disposal of D-Fructose-4,5,6-13C3 is the

nature of its isotopic label. The compound is enriched with Carbon-13 (¹³C), which is a stable,

non-radioactive isotope of carbon.[1][2] This is a critical distinction from compounds labeled

with radioactive isotopes like Carbon-14 (¹⁴C) or Hydrogen-3 (³H).

Because ¹³C is stable, it does not undergo radioactive decay and emits no radiation.[1]

Consequently, the specialized handling, shielding, and decay-in-storage protocols required for

radioactive waste are not applicable.[3][4] The proper disposal procedure is determined

exclusively by the chemical and physical properties of the parent molecule, D-Fructose, and

any solvents or materials it may be mixed with.[4]

Hazard Identification and Risk Assessment
Before disposal, a risk assessment must be performed on the waste stream. The physical and

chemical properties of D-Fructose-4,5,6-13C3 are expected to be virtually identical to those of
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unlabeled D-Fructose.[2] Unlabeled D-Fructose is generally considered a non-hazardous

substance.[5][6]

Table 1: Key Safety & Disposal Parameters for D-Fructose

Parameter Information Rationale & Citation(s)

Chemical Nature White Crystalline Solid
D-Fructose is a naturally
occurring monosaccharide
(sugar).[7]

Radioactivity Not Radioactive
Labeled with ¹³C, a stable

isotope.[1][2][4]

Primary Hazard
None identified under standard

OSHA/GHS classifications.

Safety Data Sheets for D-

Fructose do not list significant

health or environmental

hazards.[5][6]

Solubility
Good solubility in water;

soluble in ethanol.

High water solubility means it

will be mobile in the

environment; therefore, it

should not be disposed of

down the drain.[2][5]

Incompatibilities Strong oxidizing agents.

To prevent hazardous

reactions, waste should be

segregated from strong

oxidizers.[8]

| Primary Disposal Route| Approved chemical waste disposal facility. | Disposal must comply

with local, regional, and national hazardous waste regulations.[4][5] |

Waste Characterization: A Decision-Making
Workflow
The correct disposal path depends entirely on the composition of the waste. It is crucial to

determine if the D-Fructose-4,5,6-13C3 is pure, in an aqueous solution, or mixed with other
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hazardous chemicals.

Start: Characterize
D-Fructose-4,5,6-13C3 Waste

Is the waste mixed with
other chemicals?

Is the solvent or mixture
classified as hazardous?

(e.g., flammable, corrosive, toxic)

  Yes

Treat as
NON-HAZARDOUS
CHEMICAL WASTE

No (Pure solid or in
non-hazardous aqueous buffer)

  No

Treat as
HAZARDOUS

CHEMICAL WASTE

  Yes

Follow disposal protocol for the
MOST HAZARDOUS

component in the mixture.

Click to download full resolution via product page

Caption: Waste Disposal Decision Workflow for D-Fructose-4,5,6-13C3.

Standard Disposal Protocol (Non-Hazardous Waste
Stream)
This protocol applies to pure, solid D-Fructose-4,5,6-13C3 or its solutions in non-hazardous

aqueous buffers (e.g., water, saline, PBS).
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Step 1: Personal Protective Equipment (PPE)

Don the appropriate PPE before handling the waste. Refer to Table 2 for specific

recommendations.

Step 2: Container Selection

Select a chemically compatible, sealable waste container. A high-density polyethylene

(HDPE) container with a screw cap is suitable for solids or aqueous solutions.

Ensure the container is clean and free from contaminants, especially incompatible

chemicals.

Step 3: Waste Segregation

Crucially, do NOT mix this waste with radioactive waste streams.[9] This prevents

unnecessary and costly radioactive waste disposal.

Do not mix with other hazardous chemical waste streams (e.g., solvents, heavy metals,

acids).

Step 4: Labeling

Label the container clearly and accurately before adding waste. The label must include:

The words "Non-Hazardous Chemical Waste"

Full Chemical Name: "D-Fructose-4,5,6-13C3"

CAS Number: 2687960-20-7 (Labeled)[10]

Quantity/Concentration: Estimate the amount of the compound and list any non-hazardous

solvents (e.g., "Approx. 5g in 100mL Water").

Generator Information: Principal Investigator's name, lab location, and date.

Step 5: Collection and Storage
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Keep the waste container sealed when not in use.

Store the container in a designated, secondary containment tray within the laboratory, away

from general refuse.

Step 6: Final Disposal

Arrange for pickup through your institution's Environmental Health & Safety (EHS)

department or a licensed chemical waste contractor.

Do not pour aqueous solutions down the drain.[5] While fructose is biodegradable,

institutional policies typically require all chemical waste, regardless of perceived hazard, to

be collected for proper disposal.

Disposal of Mixed Hazardous Waste
If D-Fructose-4,5,6-13C3 is dissolved in or mixed with a hazardous substance (e.g., methanol,

acetonitrile, a corrosive buffer), the entire mixture must be treated as hazardous waste. The

disposal procedure is dictated by the most hazardous component.

Segregation: Collect this waste in a container appropriate for the hazardous component

(e.g., a solvent-rated safety can for flammable liquids).

Labeling: Label the container as Hazardous Waste. List all constituents, including the D-
Fructose-4,5,6-13C3, with percentage estimates (e.g., "Methanol 95%, Water 4.9%, D-
Fructose-4,5,6-13C3 ~0.1%").

Disposal: Follow your institution's specific procedures for the hazardous waste class

identified (e.g., flammable liquid waste, corrosive waste).

Personal Protective Equipment (PPE)
Standard laboratory PPE is sufficient for handling D-Fructose-4,5,6-13C3 and its non-

hazardous waste forms.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Specification Rationale & Citation(s)

Eye Protection
Safety glasses with side-
shields or safety goggles.

Conforms to OSHA 29 CFR
1910.133. Protects against
accidental splashes or
dust.[5][11]

Hand Protection
Standard nitrile or latex

laboratory gloves.

Prevents direct skin contact.

Inspect gloves prior to use.[12]

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.[4]

| Respiratory | Not required for normal handling. | If significant dust is generated, use a

NIOSH/MSHA approved respirator. Handle in a well-ventilated area or fume hood to avoid dust

formation.[5][8] |

Spill and Emergency Procedures
In the event of an accidental release, follow these procedures based on standard chemical

safety protocols.

Spill Cleanup (Solid Material):

Ensure proper PPE is worn.

Avoid generating dust.[5]

Gently sweep or vacuum up the spilled material. Use a wet paper towel for final cleanup of

fine particles.

Place all contaminated materials (spilled product, paper towels, etc.) into a sealed container

labeled for chemical waste disposal as described in Section 3.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention if irritation persists.[6][11]
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Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated

clothing.[11]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Seek medical attention if you feel unwell.[5][11]

Inhalation: Remove to fresh air. If breathing is difficult, seek medical attention.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://pdf.benchchem.com/12384/Physical_and_chemical_properties_of_D_Fructose_13C3_1.pdf
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://pdf.benchchem.com/12410/Navigating_the_Disposal_of_D_Glucose_13C2_d2_A_Guide_for_Laboratory_Professionals.pdf
https://westliberty.edu/health-and-safety/files/2010/02/D-Fructose.pdf
https://www.fishersci.com/store/msds?partNumber=AC161355000&productDescription=D+FRUCTOSE+500GR&vendorId=VN00032119&countryCode=US&language=en
https://en.wikipedia.org/wiki/Fructose
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CLP1&SKU=FSUF1950&PLANT=d__FSU
https://ehs.cornell.edu/environmental-compliance/hazardous-materials-waste/radioactive-waste
https://isotope.com/carbohydrates/d-fructose-4-5-6-13c3-clm-10223
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26194
https://www.chemicalbook.com/msds/d-fructose.pdf
https://www.benchchem.com/product/b1161157#d-fructose-4-5-6-13c3-proper-disposal-procedures
https://www.benchchem.com/product/b1161157#d-fructose-4-5-6-13c3-proper-disposal-procedures
https://www.benchchem.com/product/b1161157#d-fructose-4-5-6-13c3-proper-disposal-procedures
https://www.benchchem.com/product/b1161157#d-fructose-4-5-6-13c3-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1161157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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